Cas no 1881463-67-7 (3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine
• CAS No: 1881463-67-7
• MF: C₁₄H₂₁F₂N₃
• MW: 269.333450078964
• CID: 6107642
• PubChem ID: 165742408
• Update Time: 2025-10-31

3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine
• 1881463-67-7
• EN300-788144
• 3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine

• Inchi： 1S/C14H21F2N3/c15-14(16,11-17)12-19-8-6-18(7-9-19)10-13-4-2-1-3-5-13/h1-5H,6-12,17H2
• InChI Key： PJIXWUPNSRWNFX-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CCN(CC2C=CC=CC=2)CC1)F

Computed Properties

• Exact Mass: 269.17035401g/mol
• Monoisotopic Mass: 269.17035401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.5Ų

Additional information on 3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine

Professional Introduction to 3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine (CAS No. 1881463-67-7)

3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1881463-67-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a piperazine moiety, which is a common pharmacophore in many bioactive molecules, alongside a fluorinated propanamine backbone. These structural features contribute to its diverse chemical reactivity and biological significance.

The synthesis of 3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine involves a series of well-defined chemical transformations that highlight the compound's synthetic versatility. The introduction of the 4-benzylpiperazine group at the amine position enhances the compound's solubility and interaction with biological targets, while the presence of two fluorine atoms at the alpha-carbon positions imparts additional electronic and steric effects. These modifications are critical in fine-tuning the pharmacokinetic and pharmacodynamic properties of the compound.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of fluorine atoms in drug molecules has been shown to improve their bioavailability and efficacy. For instance, studies have demonstrated that fluorinated piperazine derivatives exhibit improved binding interactions with enzyme active sites, making them valuable candidates for inhibiting various therapeutic targets. The compound 3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine is no exception and has been explored in several preclinical studies for its potential as an intermediate in the synthesis of novel therapeutic agents.

The pharmacological profile of 3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine has been investigated in various experimental models. Research indicates that this compound interacts with multiple biological pathways, suggesting its potential utility in treating a range of diseases. One notable area of interest is its interaction with neurotransmitter receptors, particularly those involved in central nervous system disorders. The piperazine moiety is known to modulate the activity of serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the fluorinated propanamine backbone of this compound contributes to its stability under physiological conditions, which is crucial for drug development. Fluorine atoms can influence the electronic properties of molecules, leading to enhanced binding affinities and selectivity. This characteristic makes 3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine a promising scaffold for designing next-generation drugs with improved pharmacological profiles.

The synthetic pathways for producing this compound have been optimized to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve the desired structural modifications efficiently. These synthetic strategies not only facilitate large-scale production but also allow for modifications to be made at different stages of the synthesis process, enabling fine-tuning of the compound's properties.

In conclusion, 3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine (CAS No. 1881463-67-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a piperazine moiety and fluorinated propanamine backbone provides this compound with distinct chemical and biological properties that make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to evolve, it is likely that compounds like 3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine will play an increasingly important role in the discovery and development of novel therapeutic agents.